Cas no 96602-64-1 (1,2,5-Trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabino-hexitol)
96602-64-1 structure
Product Name:1,2,5-Trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabino-hexitol
CAS No:96602-64-1
MF:C12H23NO8
MW:309.312924623489
CID:2019600
Update Time:2025-04-21
1,2,5-Trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabino-hexitol Chemical and Physical Properties
Names and Identifiers
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- 1,2,5-Trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabino-hexitol
- (-)-3-O-beta-D-Glucopyranosylfagomine
-
- Inchi： 1S/C12H23NO8/c14-3-5-8(16)6(1-2-13-5)20-12-11(19)10(18)9(17)7(4-15)21-12/h5-19H,1-4H2
- InChI Key： ZFBSYXPXCAAPOU-UHFFFAOYSA-N
- SMILES： OCC1C(O)C(OC2C(O)C(O)C(O)C(CO)O2)CCN1
Computed Properties
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- XLogP3: -2.294
1,2,5-Trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabino-hexitol Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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